sodium 3-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]benzenesulfonamido}propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sodium 3-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]benzenesulfonamido}propanoate, also known as S3CHPBS, is an organic compound that has been used in a variety of scientific research applications. It is a derivative of the benzene ring, and is composed of a sodium atom and three carbon atoms, along with nitrogen, hydrogen, and oxygen atoms. The compound has been used in a variety of laboratory experiments, and has been found to have a number of biochemical and physiological effects. In
Scientific Research Applications
Sodium 3-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]benzenesulfonamido}propanoate has been used in a variety of scientific research applications. It has been used as a fluorescent probe for the detection of metal ions, including zinc, copper, and magnesium. It has also been used in the study of the structure and function of proteins, as well as in the study of the interaction of proteins with other molecules. It has also been used in the study of the structure and function of DNA, and in the study of the interaction of DNA with other molecules.
Mechanism of Action
The mechanism of action of sodium 3-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]benzenesulfonamido}propanoate is not fully understood. However, it is believed that the compound binds to metal ions in aqueous solution, and this binding is believed to be responsible for its fluorescent properties. It is also believed that the compound binds to proteins and DNA in aqueous solution, and this binding is believed to be responsible for its ability to interact with these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound can bind to metal ions, proteins, and DNA in aqueous solution, and this binding is believed to be responsible for its ability to interact with these molecules. It is also believed that the compound can affect the structure and function of proteins and DNA, and this is believed to be responsible for its ability to interact with these molecules.
Advantages and Limitations for Lab Experiments
The advantages of using sodium 3-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]benzenesulfonamido}propanoate in laboratory experiments include its relatively simple and straightforward synthesis, its ability to bind to metal ions, proteins, and DNA in aqueous solution, and its ability to affect the structure and function of proteins and DNA. The limitations of using this compound in laboratory experiments include its potential toxicity, its potential to interfere with the function of proteins and DNA, and its potential to interfere with the binding of other molecules to proteins and DNA.
Future Directions
The future directions of using sodium 3-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]benzenesulfonamido}propanoate in scientific research include further studies of its mechanism of action, its biochemical and physiological effects, and its potential applications in drug design and development. Additionally, further studies of its potential toxicity and its potential to interfere with the binding of other molecules to proteins and DNA could be beneficial. Finally, further studies of its potential to be used as a fluorescent probe for the detection of metal ions and its potential to be used in the study of the structure and function of proteins and DNA could be beneficial.
Synthesis Methods
The synthesis of sodium 3-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]benzenesulfonamido}propanoate is relatively simple and straightforward. It begins with the reaction of 3-hydroxypropylbenzenesulfonamide with 3-carbazole in aqueous solution. This reaction produces a mixture of the compounds 3-(9H-carbazol-9-yl)-2-hydroxypropylbenzenesulfonamide and 3-carbazole. The mixture is then heated in aqueous solution with sodium hydroxide, and the resulting product is this compound.
properties
IUPAC Name |
sodium;3-[benzenesulfonyl-(3-carbazol-9-yl-2-hydroxypropyl)amino]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O5S.Na/c27-18(16-25(15-14-24(28)29)32(30,31)19-8-2-1-3-9-19)17-26-22-12-6-4-10-20(22)21-11-5-7-13-23(21)26;/h1-13,18,27H,14-17H2,(H,28,29);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCAOVCSWZVBPPV-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)N(CCC(=O)[O-])CC(CN2C3=CC=CC=C3C4=CC=CC=C42)O.[Na+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N2NaO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.